2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[(4-nitrophenyl)methyl]-2-phenacylindene-1,3-dione
• InChI: InChI=1S/C24H17NO5/c26-21(17-6-2-1-3-7-17)15-24(14-16-10-12-18(13-11-16)25(29)30)22(27)19-8-4-5-9-20(19)23(24)28/h1-13H,14-15H2
• InChI Key: VMBXCCAPSRBYDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC2(C(=O)C3=CC=CC=C3C2=O)CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H17NO5
• Molecular Weight: 399.4 g/mol

Description

2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known as NBDD and belongs to the class of indene-1,3(2H)-dione derivatives.

Mechanism of Action

The mechanism of action of 2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione is not fully understood. However, it has been suggested that this compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. This compound has also been shown to have a protective effect against oxidative damage in various tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione in lab experiments is its high purity and stability. This compound can be easily synthesized and purified, making it a reliable tool for scientific research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione. One potential area of research is the development of new synthesis methods that can improve the yield and purity of this compound. Another direction for research is the investigation of the potential use of this compound as a photosensitizer in photodynamic therapy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione is a chemical compound that has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. This compound can be easily synthesized and purified, making it a reliable tool for scientific research. However, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

2-(4-nitrobenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy.